N-(3-(benzo[d]thiazol-2-yl)phenyl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C27H27N3O3S2/c1-18-14-19(2)17-30(16-18)35(32,33)23-12-10-20(11-13-23)26(31)28-22-7-5-6-21(15-22)27-29-24-8-3-4-9-25(24)34-27/h3-13,15,18-19H,14,16-17H2,1-2H3,(H,28,31)
• InChI Key: MKTIKLFEBGYHBV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5S4)C
• Molecular Formula: C27H27N3O3S2
• Molecular Weight: 505.7 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)phenyl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C27H27N3O3S2 and its molecular weight is 505.65. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents

. The structure of this compound suggests potential efficacy against both Gram-positive and Gram-negative bacteria. Research indicates that derivatives of benzothiazole can be synthesized to target specific bacterial strains, with variations in the molecular structure affecting the minimum inhibitory concentration (MIC) values. This compound could be part of a new class of antibacterial agents, addressing the growing concern of antibiotic resistance.

Anticancer Activity

Benzothiazole derivatives have been associated with anticancer activity. The compound could be investigated for its potential to inhibit cancer cell growth or metastasis. .

Transfer Hydrogenation Catalysts

. This compound could potentially serve as a ligand in similar complexes, contributing to the development of new catalytic processes that are more efficient and selective.

Optoelectronic Materials

. The compound could be a key material in the development of new products such as organic light-emitting diodes (OLEDs), solar cells, or other photonic devices.

Analytical Tools

. This compound could be utilized in the design of fluorescent probes or sensors, aiding in the detection and measurement of various chemical species.

Anti-Inflammatory Agents

. The compound could be modified to enhance its efficacy as an anti-inflammatory agent, potentially leading to the development of new medications for conditions like arthritis or other inflammatory diseases.